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Compound of Interest

Compound Name: Umber

Cat. No.: B1143585 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory materials, including pigments like umber, is a critical aspect

of maintaining a safe and environmentally responsible workspace. While umber pigments are

generally considered non-hazardous, proper disposal procedures should always be followed in

accordance with federal, state, and local regulations. This guide provides essential safety

information and a step-by-step approach to the disposal of umber.

Key Safety and Disposal Information
The following table summarizes the primary hazard and disposal information for umber
pigments, based on available Safety Data Sheets (SDS). It is important to note that the exact

composition of umber pigments can vary, and some may contain crystalline silica, which is a

suspected human carcinogen. Always refer to the specific SDS for the product you are using.
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Parameter Information Source

RCRA Hazard Class

Not classified as a hazardous

waste under the Resource

Conservation and Recovery

Act (40 CFR 261).

[1]

Environmental Hazards
Generally considered not

hazardous to the environment.
[2]

Primary Disposal Guideline

Dispose of in accordance with

all applicable federal, state,

and local regulations.

[1]

Toxicity
The product is generally

considered not toxic.
[2]

Personal Protective Equipment

(PPE)

Good industrial hygiene

practice should be followed.

The provision of adequate

ventilation is recommended.

[1]

Incompatibility

No specific incompatibilities

are listed in the provided

documents.

[1]

Standard Operating Procedure for Umber Disposal
The following protocol outlines the general steps for the collection and disposal of umber
waste in a laboratory setting. This procedure should be adapted to comply with your

institution's specific waste management policies.

1. Waste Collection and Segregation:

Designate a specific, clearly labeled container for umber waste. The container should be
made of a material compatible with the pigment (e.g., a sealed plastic container).
Do not mix umber waste with other hazardous waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) department.
For dry pigment, avoid creating dust. Use a scoop or spatula for transfers.
For suspensions or solutions, collect in a sealed, leak-proof container.
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2. Waste Labeling:

Label the waste container clearly with "Umber Waste" and the date of accumulation.
If the umber is in a solvent or mixed with other non-hazardous materials, list all components
on the label.

3. Storage:

Store the sealed waste container in a designated waste accumulation area.
Ensure the storage area is away from incompatible materials and general laboratory traffic.

4. Disposal Request:

When the container is full or ready for disposal, contact your institution's EHS department or
the designated waste management provider.
Provide them with the completed waste label and any accompanying SDS.

5. Consultation with Local Authorities:

Always consult a local expert or your EHS department for specific advice on the disposal of
the material.[2]
Ensure that the disposal method is in full compliance with local and national regulations.[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of umber
waste.
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Consult Institutional Environmental
Health & Safety (EHS) for Guidance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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